Cas no 144104-54-1 (5-thiophen-2-yl-1H-indole)

5-Thiophen-2-yl-1H-indole is a heterocyclic compound featuring a fused indole core linked to a thiophene moiety at the 5-position. This structure combines the electron-rich properties of both indole and thiophene, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual aromatic systems enhance π-conjugation, which is beneficial for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The compound's rigid scaffold also serves as a versatile building block for designing bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Its synthetic flexibility allows for further functionalization, enabling tailored modifications for specific research or industrial needs.
5-thiophen-2-yl-1H-indole structure
5-thiophen-2-yl-1H-indole structure
Product Name:5-thiophen-2-yl-1H-indole
CAS No:144104-54-1
MF:C12H9NS
MW:199.271561384201
MDL:MFCD04114723
CID:108614
PubChem ID:14973226
Update Time:2025-07-02

5-thiophen-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-(2-thienyl)-
    • 5-(2-THIENYL)-1H-INDOLE,
    • 5-Thiophen-2-yl-1H-indole
    • 5-(2-thienyl)indole
    • 5-(thien-2-yl)-1H-indole
    • 5-(thiophen-2-yl)-1H-indole
    • AB18855
    • AG-D-87073
    • AGN-PC-0035TO
    • CTK4C3936
    • SureCN2456689
    • BB 0223592
    • AKOS000124654
    • 5-(2-Thienyl)-1H-indole
    • A808175
    • DTXSID70566325
    • MFCD04114723
    • A1-13147
    • FT-0692821
    • 144104-54-1
    • CS-0328717
    • SCHEMBL2456689
    • DB-063524
    • 1H-INDOLE, 5-(2-THIENYL)-
    • 5-thiophen-2-yl-1H-indole
    • MDL: MFCD04114723
    • Inchi: 1S/C12H9NS/c1-2-12(14-7-1)10-3-4-11-9(8-10)5-6-13-11/h1-8,13H
    • InChI Key: VISKSMAQBGNNNH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 199.04600
  • Monoisotopic Mass: 199.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.03000
  • LogP: 3.89640

5-thiophen-2-yl-1H-indole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-thiophen-2-yl-1H-indole Pricemore >>

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